Cas no 42287-96-7 (3-3-(aminomethyl)phenylpropanoic acid hydrochloride)

• Product Name: 3-3-(aminomethyl)phenylpropanoic acid hydrochloride
• CAS No: 42287-96-7
• MDL: MFCD30497690
• CID: 4651230
• PubChem ID: 131697913
• Update Time: 2025-05-23

3-3-(aminomethyl)phenylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(aminomethyl)phenyl]propanoic acid hydrochloride
• 3-3-(aminomethyl)phenylpropanoic acid hydrochloride

• MDL： MFCD30497690

Additional information on 3-3-(aminomethyl)phenylpropanoic acid hydrochloride

3-(3-(Aminomethyl)Phenyl)Propanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 42287-96-7, commonly referred to as 3-(3-(aminomethyl)phenyl)propanoic acid hydrochloride, is a fascinating molecule with significant potential in various scientific and pharmaceutical applications. This compound has garnered attention due to its unique chemical structure and promising biological properties. In this article, we will delve into its structural characteristics, synthesis methods, biological activities, and recent advancements in its research.

3-(3-(aminomethyl)phenyl)propanoic acid hydrochloride is an organic compound that consists of a propanoic acid moiety attached to a phenyl ring substituted with an aminomethyl group. The presence of the hydrochloride counterion suggests that this compound exists in its acidic form, which is often preferred for stability and solubility in certain applications. The molecular structure of this compound can be represented as C10H14NClO2, with a molecular weight of approximately 215.65 g/mol.

Recent studies have highlighted the potential of 3-(3-(aminomethyl)phenyl)propanoic acid hydrochloride in the field of pharmacology. Researchers have explored its role as a precursor for various bioactive molecules, including peptide analogs and drug delivery systems. Its ability to form stable amides and esters makes it a valuable building block in organic synthesis.

The synthesis of 3-(3-(aminomethyl)phenyl)propanoic acid hydrochloride typically involves multi-step reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and acid chloride formation. These methods ensure high purity and yield, which are critical for its use in research and development settings.

In terms of biological activity, 3-(3-(aminomethyl)phenyl)propanoic acid hydrochloride has shown promise in modulating cellular signaling pathways. Studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-(3-(aminomethyl)phenyl)propanoic acid hydrochloride with greater accuracy. These studies suggest that the compound has favorable absorption and distribution profiles, which are essential for its efficacy as a therapeutic agent.

In conclusion, 3-(3-(aminomethyl)phenyl)propanoic acid hydrochloride (CAS No. 42287-96-7) is a versatile compound with significant potential in the fields of organic synthesis and pharmacology. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for researchers seeking innovative solutions in drug development.